Cas no 1805141-19-8 (Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate)

• Product Name: Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate
• CAS No: 1805141-19-8
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4949507
• Update Time: 2025-06-25

Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate

• Inchi： 1S/C11H10F2N2O3/c1-17-10(16)8-3-6(4-14)2-7(5-15)9(8)18-11(12)13/h2-3,11H,5,15H2,1H3
• InChI Key： JGFGKPHZLLVAQO-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=CC(C#N)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate

Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate (CAS No. 1805141-19-8): A Comprehensive Overview

Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate (CAS No. 1805141-19-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular formula of Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate is C₁₀H₁₀FN₂O₄, reflecting its complex composition. The presence of an amino group (-NH₂), a cyano group (-CN), and a difluoromethoxy group (-OCHF₂) imparts distinct chemical properties that influence its reactivity and potential biological activity. These functional groups are strategically positioned within the benzoate backbone, which is a well-known scaffold in medicinal chemistry due to its stability and versatility.

In recent years, there has been a surge in research focused on developing new compounds with enhanced pharmacological properties. Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate has emerged as a compound of interest due to its potential to interact with biological targets in novel ways. The difluoromethoxy group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its binding affinity and selectivity towards specific enzymes or receptors.

The cyano group contributes to the molecule's ability to engage in hydrogen bonding, a critical interaction for many drug candidates. This feature is particularly valuable in designing molecules that require precise spatial orientation within biological systems. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent studies have explored the synthetic pathways for Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate, focusing on optimizing yield and purity. One such approach involves multi-step organic synthesis, where careful control over reaction conditions is essential to achieve the desired product. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing the environmental impact of its production.

Beyond its synthetic significance, Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate has shown promise in preclinical studies as a potential lead compound for drug development. Its unique structural features suggest that it may exhibit activity against various diseases, including those involving inflammation and metabolic disorders. The combination of an amino group and a cyano group has been linked to anti-inflammatory properties in several natural products, suggesting that this compound could have similar effects.

The difluoromethoxy group is particularly noteworthy due to its presence in many bioactive molecules. This moiety has been reported to enhance binding affinity and metabolic stability, making it a valuable feature in drug design. In particular, compounds containing difluoromethoxy groups have shown efficacy in treating neurological disorders and cancer by modulating key signaling pathways.

In conclusion, Methyl 3-aminomethyl-5-cyano-2-(difluoromethoxy)benzoate (CAS No. 1805141-19-8) represents a fascinating subject of study in the realm of chemical biology and pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile tool for researchers seeking to develop new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like Methyl 3-amino-methyl-5-cyano -2-(difluorometh oxy)-benzoate will undoubtedly play a crucial role in advancing medical science.